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Compound of Interest

Compound Name: N-Boc-4-bromopiperidine

Cat. No.: B060578 Get Quote

An In-depth Technical Guide on the Physical Properties of tert-Butyl 4-bromopiperidine-1-

carboxylate

Introduction
Tert-butyl 4-bromopiperidine-1-carboxylate, also known as 1-Boc-4-bromopiperidine, is a vital

heterocyclic building block in organic synthesis, particularly in the development of

pharmaceutical compounds.[1][2] Its structure, featuring a piperidine ring with a bromine atom

at the 4-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen, makes it a

versatile intermediate for introducing the piperidine moiety into more complex molecules.[1]

This guide provides a comprehensive overview of its physical properties, experimental

protocols for their determination, and relevant experimental workflows.

Physicochemical Properties
The physical and chemical characteristics of tert-butyl 4-bromopiperidine-1-carboxylate are

crucial for its handling, storage, and application in synthetic chemistry.
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Property Value Source

Molecular Formula C10H18BrNO2 [2][3][4]

Molecular Weight 264.16 g/mol [3][4][5]

Appearance
White to light yellow powder or

lump; off-white solid
[6][7]

Melting Point 40-44 °C [6]

Boiling Point 100-118 °C at 0.5 mmHg [2][3][5]

Density 1.3403 g/mL at 25 °C [2][3][5]

Refractive Index n20/D 1.4905 [2][3][5]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[2][3][5]

Solubility

Soluble in common organic

solvents such as ethanol,

ether, and dimethylformamide.

[3]

pKa -2.77 ± 0.40 (Predicted) [3]

Storage Conditions
Keep in a dark place, sealed in

dry, at room temperature.
[2][3]

Spectral Data
¹H NMR Spectroscopy
The proton nuclear magnetic resonance (¹H NMR) spectrum is a key analytical tool for

confirming the structure of tert-butyl 4-bromopiperidine-1-carboxylate.

A representative ¹H NMR (250 MHz, Chloroform-d) spectrum shows the following peaks:

δ 1.46 (s, 9H): Corresponds to the nine equivalent protons of the tert-butyl group.

δ 1.79-2.00 (m, 2H): Represents two of the methylene protons on the piperidine ring.

δ 2.00-2.16 (m, 2H): Represents the other two methylene protons on the piperidine ring.
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δ 3.31 (ddd, J = 13.67, 7.73, 3.73 Hz, 2H): Corresponds to two of the methylene protons

adjacent to the nitrogen atom.

δ 3.68 (ddd, J = 13.55, 6.85, 3.65 Hz, 2H): Corresponds to the other two methylene protons

adjacent to the nitrogen atom.

δ 4.34 (tt, J = 7.69, 3.81 Hz, 1H): Represents the proton attached to the carbon bearing the

bromine atom.[8]

Experimental Protocols
Detailed methodologies for the determination of key physical properties and the synthesis of

the title compound are provided below.

Synthesis of tert-Butyl 4-bromopiperidine-1-carboxylate
This protocol outlines a common method for the synthesis of tert-butyl 4-bromopiperidine-1-

carboxylate from 4-bromopiperidine hydrobromide.[2][8]

Materials:

4-bromopiperidine hydrobromide

Dichloromethane (DCM)

N,N-diisopropylethylamine (DIPEA)

Di-tert-butyl dicarbonate (Boc₂O)

1 M aqueous hydrochloric acid (HCl)

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A suspension of 4-bromopiperidine hydrobromide (5 g, 0.02 mol) in dichloromethane (35 mL)

is cooled to 0 °C.[2][8]
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N,N-diisopropylethylamine (7.09 mL, 0.04 mol) is added dropwise to the suspension.[2][8]

The reaction mixture is stirred for 30 minutes at 0 °C.[8]

A solution of di-tert-butyl dicarbonate (6.67 g, 0.031 mol) in dichloromethane (35 mL) is

added dropwise.[2][8]

The reaction mixture is stirred at room temperature for 18 hours.[2][8]

Upon completion, the reaction mixture is washed sequentially with 1 M aqueous hydrochloric

acid (2 x 30 mL) and brine (30 mL).[2][8]

The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the product.[2][8]

Starting Materials

Reaction Workup & Purification
4-bromopiperidine

hydrobromide

Cool to 0°C
Add DIPEADCM, DIPEA

Boc₂O Solution

Add Boc₂O
SolutionStir for 30 min Stir at RT

for 18h
Wash with HCl (aq)

and Brine Separate Organic Layer Dry with Na₂SO₄ Filter & Concentrate Final Product:
tert-butyl 4-bromopiperidine-1-carboxylate

Click to download full resolution via product page

Synthesis workflow for tert-butyl 4-bromopiperidine-1-carboxylate.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a useful indicator of purity.[9][10][11]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[12]

Capillary tubes (sealed at one end)[9][13]

Thermometer[10]

Procedure:

A small amount of the dry, solid sample is introduced into the open end of a capillary tube.

[13]

The tube is tapped gently to pack the solid into the sealed end.[13]

The capillary tube is placed in the heating block of the melting point apparatus.[13]

The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[11]

The temperature range is recorded from the point at which the first drop of liquid appears to

the temperature at which the entire sample has melted.[11]
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Sample Preparation:
Pack dry solid into capillary tube

Apparatus Setup:
Place capillary in melting point apparatus

Heating:
Heat slowly (1-2 °C/min) near melting point

Observation:
Record temperature at first liquid formation

Final Reading:
Record temperature at complete melting

Result:
Melting Point Range

Click to download full resolution via product page

Experimental workflow for melting point determination.

Solubility Determination (Qualitative)
This protocol provides a general method for determining the qualitative solubility of a

compound in various solvents.

Materials:
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Test tubes

Spatula

Compound to be tested

Various solvents (e.g., water, ethanol, diethyl ether, dimethylformamide)

Procedure:

Place approximately 25 mg of the compound into a small test tube.[14]

Add 0.75 mL of the chosen solvent in small portions.[14]

After each addition, shake the test tube vigorously.[14]

Observe whether the solid dissolves completely.

Record the compound as soluble, partially soluble, or insoluble in the specific solvent at that

temperature.

Start:
25 mg of compound in test tube

Add small portion
of solvent

Shake vigorously Observe
Completely
Dissolved?

Record as SolubleYes

More solvent
to add?

No

Yes
Record as

Partially Soluble
or Insoluble

No

Click to download full resolution via product page

Workflow for qualitative solubility determination.

Safety Information
Tert-butyl 4-bromopiperidine-1-carboxylate is classified as harmful if swallowed and very toxic

to aquatic life.[3][4] Appropriate personal protective equipment, including gloves, safety
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glasses, and a lab coat, should be worn when handling this chemical.[5] It is important to avoid

release into the environment.[3]

This technical guide provides a summary of the key physical properties and related

experimental procedures for tert-butyl 4-bromopiperidine-1-carboxylate, serving as a valuable

resource for researchers and professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of tert-butyl 4-bromopiperidine-1-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060578#physical-properties-of-tert-butyl-4-
bromopiperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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